Cas no 83790-93-6 (9,10-Anthracenedione, 2-(phenylethynyl)-)

9,10-Anthracenedione, 2-(phenylethynyl)- structure
83790-93-6 structure
Product Name:9,10-Anthracenedione, 2-(phenylethynyl)-
CAS No:83790-93-6
MF:C22H12O2
MW:308.32948589325
CID:668453
PubChem ID:12780398
Update Time:2025-04-19

9,10-Anthracenedione, 2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2-(phenylethynyl)-
    • 2-(2-phenylethynyl)anthracene-9,10-dione
    • 83790-93-6
    • DTXSID50509679
    • 2-(Phenylethynyl)anthracene-9,10-dione
    • Inchi: 1S/C22H12O2/c23-21-17-8-4-5-9-18(17)22(24)20-14-16(12-13-19(20)21)11-10-15-6-2-1-3-7-15/h1-9,12-14H
    • InChI Key: HHBMLGABQLUZTO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2C=CC(C#CC3C=CC=CC=3)=CC=21)=O

Computed Properties

  • Exact Mass: 308.083729621g/mol
  • Monoisotopic Mass: 308.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 34.1Ų
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